Cas no 155559-81-2 (5-Fluoro-2-mercaptobenzothiazole)

• Product Name: 5-Fluoro-2-mercaptobenzothiazole
• CAS No: 155559-81-2
• MF: C₇H₄FNS₂
• MW: 185.241762161255
• MDL: MFCD02181177
• CID: 857993
• PubChem ID: 2774531
• Update Time: 2025-06-11

5-Fluoro-2-mercaptobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 5-Fluorobenzo[d]thiazole-2-thiol
• 5-Fluoro-2-mercaptobenzothiazole
• 2-Mercapto-5-fluorobenzthiazole
• 5-fluoro-1,3-benzothiazole-2-thiol
• 5-fluorobenzothiazole-2-thiol
• BUTTPARK 74\02-36
• 5-Fluoro-benzothiazole-2-thiol
• 5-fluoro-3H-1,3-benzothiazole-2-thione
• 2(3H)-Benzothiazolethione, 5-fluoro-
• 5-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione
• 5-Fluoro-3H-benzothiazole-2-thione
• PubChem21866
• JXMNNMYCHOHEDG-UHFFFAOYSA-N
• 5-Fluorobenzothi
• 155559-81-2
• W-205787
• 5-Fluoro-2(3h)-benzothiazolethione
• DTXSID30379079
• AKOS005256068
• SCHEMBL18791144
• F15006
• EN300-189723
• MFCD02181177
• CS-0040885
• DB-029143
• FS-1076
• Z1201621686
• SCHEMBL1436419
• 5-Fluoro-2(3H)-benzothiazolethione; 5-Fluoro-1,3-benzothiazole-2-thiol; 5-Fluorobenzothiazole-2-thiol;
• SY062420

• MDL： MFCD02181177
• Inchi： 1S/C7H4FNS2/c8-4-1-2-6-5(3-4)9-7(10)11-6/h1-3H,(H,9,10)
• InChI Key： JXMNNMYCHOHEDG-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C=CC1=2)F)=S

Computed Properties

• Exact Mass: 184.97700
• Monoisotopic Mass: 184.97691964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.4

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 189-191 ºC (chloroform ligroine )
• Solubility: Almost insoluble (0.085 g/l) (25 º C),
• PSA: 79.93000
• LogP: 2.72410
• Sensitiveness: Stench

5-Fluoro-2-mercaptobenzothiazole Security Information

• Hazard Statement： Irritant/Stench
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-Fluoro-2-mercaptobenzothiazole

Introduction to 5-Fluoro-2-mercaptobenzothiazole (CAS No. 155559-81-2)

5-Fluoro-2-mercaptobenzothiazole (CAS No. 155559-81-2) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole family, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of both a fluoro substituent and a thiol group in its molecular structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The chemical structure of 5-fluoro-2-mercaptobenzothiazole consists of a benzene ring fused with a thiazole ring, with a fluoro atom attached at the 5-position and a thiol (-SH) group at the 2-position. This arrangement not only contributes to its distinct reactivity but also enhances its binding affinity to various biological targets. The benzothiazole core is particularly interesting because it is found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms. Fluorine substitution can significantly influence the pharmacokinetic properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity. The introduction of a fluoro group at the 5-position of benzothiazole enhances its interaction with biological targets, making it a promising candidate for further investigation.

The thiol group in 5-fluoro-2-mercaptobenzothiazole is another critical feature that contributes to its biological activity. Thiols are known for their ability to form disulfide bonds and participate in redox reactions, which are essential processes in many biological pathways. This property makes this compound potentially useful in the development of drugs targeting oxidative stress-related diseases, such as neurodegenerative disorders and inflammatory conditions.

Recent studies have demonstrated the potential of 5-fluoro-2-mercaptobenzothiazole as an intermediate in the synthesis of more complex pharmacophores. Researchers have explored its reactivity with various electrophiles, leading to the formation of sulfonamides, esters, and other derivatives that exhibit enhanced biological activity. These derivatives have shown promise in preclinical studies as potential treatments for infectious diseases, cancer, and autoimmune disorders.

The pharmaceutical industry has been particularly interested in compounds that can modulate enzyme activity. Benzothiazole derivatives are known to interact with enzymes such as thioredoxin reductase and glutathione reductase, which play crucial roles in cellular redox homeostasis. The unique combination of a fluoro group and a thiol moiety in 5-fluoro-2-mercaptobenzothiazole suggests that it may be capable of inhibiting these enzymes effectively.

In addition to its enzyme-targeting potential, 5-fluoro-2-mercaptobenzothiazole has been investigated for its antimicrobial properties. Preliminary studies have shown that this compound can exhibit activity against certain bacteria and fungi by disrupting their cell membranes or inhibiting essential metabolic pathways. The presence of both a thiol group and a fluoro substituent may contribute to its broad-spectrum antimicrobial activity by enhancing its ability to interact with microbial targets.

The synthesis of 5-fluoro-2-mercaptobenzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of fluorobenzoyl chloride with thioamides followed by reduction or nucleophilic substitution reactions. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, making it more accessible for further investigation.

The toxicological profile of 5-fluoro-2-mercaptobenzothiazole is another important consideration in its development as a pharmaceutical agent. Preliminary toxicity studies have shown that this compound is generally well-tolerated at moderate doses but may exhibit some hepatotoxicity at higher concentrations. Further studies are needed to fully characterize its safety profile and determine the optimal therapeutic window.

In conclusion, 5-fluoro-2-mercaptobenzothiazole (CAS No. 155559-81-2) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure, combining a benzothiazole core with both a fluoro substituent and a thiol group, makes it an attractive scaffold for drug discovery. Recent studies have highlighted its potential applications in treating infectious diseases, cancer, and oxidative stress-related disorders. As research continues to uncover new therapeutic uses for this compound, it is likely to play an increasingly important role in the development of novel medications.